Cas no 5460-70-8 (2-Propanone,1,3-diethoxy-)
2-Propanone,1,3-diethoxy- structure
Product Name:2-Propanone,1,3-diethoxy-
2-Propanone,1,3-diethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1,3-diethoxy-
- 1,3-diethoxypropan-2-one
- 1,3-Diaethoxy-aceton
- 1,3-diethoxyacetone
- 1,3-diethoxy-acetone
- 1,3-diethoxy-propan-2-one
- AC1L5FFE
- AC1Q5HMF
- AR-1B6893
- CTK5A1883
- KST-1B6607
- NSC18895
- symm.Diaethoxy-aceton
- DTXSID30280838
- NSC-18895
- AKOS018122493
- SCHEMBL1114621
- PAUDOGNWEHPPBH-UHFFFAOYSA-N
- 5460-70-8
-
- Inchi： 1S/C7H14O3/c1-3-9-5-7(8)6-10-4-2/h3-6H2,1-2H3
- InChI Key： PAUDOGNWEHPPBH-UHFFFAOYSA-N
- SMILES： O(CC)CC(COCC)=O
Computed Properties
- Exact Mass: 146.09432
- Monoisotopic Mass: 146.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 80.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2-Propanone,1,3-diethoxy- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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